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Compound of Interest

Compound Name: 3-Benzyloxyaniline

Cat. No.: B072059

An In-depth Technical Guide to the Molecular Structure of 3-Benzyloxyaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and spectroscopic characterization of 3-Benzyloxyaniline. The information is
curated for researchers, scientists, and professionals in drug development who utilize this
compound as a versatile building block in organic synthesis.

Chemical and Physical Properties

3-Benzyloxyaniline is a light brown, solid organic compound.[1] It is recognized for its unique
structure, which incorporates a benzyl ether functional group, enhancing its reactivity and
solubility in organic solvents.[1] This compound is a valuable intermediate in the synthesis of
various pharmaceuticals, particularly anti-cancer agents, as well as dyes, pigments, and
specialty polymers.[1] Its thermal stability and compatibility with diverse reaction conditions
make it a key reagent in medicinal chemistry and materials science.[1]

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 3-(Benzyloxy)aniline[2]

CAS Number 1484-26-0[3][4]

Molecular Formula C13H13NO[1][3]

Molecular Weight 199.25 g/mol [1][3]

InChl Key IGPFOKFDBICQMC-UHFFFAOYSA-N[3]
SMILES Nclccee(OCc2ccecc2)cl[4]

m-(Benzyloxy)aniline, 3-Aminophenyl benzyl
Synonyms i
ether, 3-(Phenylmethoxy)benzenamine[3][5]

Table 2: Physical Properties

Property Value

Appearance Light brown or Beige to tan powder/solid[1][2]
Melting Point 61-69 °C[1], 63-67 °C (lit.)[3][4], 62°C to 66°C[2]
Boiling Point 170 °C at 3 Torr[3][6]

Solubility Soluble in Methanol[3][6]

Flash Point 184.4 °C[6]

Vapor Pressure 1.91E-05 mmHg at 25°C[6]

Spectroscopic Data

The structural elucidation of 3-Benzyloxyaniline is confirmed through various spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and
Mass Spectrometry (MS).

Table 3: Spectroscopic Data
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Technique Data

Spectra available, acquired on a Varian A-60

1H NMR , _
instrument using CDCls as a solvent.[5][7]
Conforms to standard spectra.[2] FTIR spectra
IR Spectroscopy have been obtained using KBr-Pellet and ATR-

Neat technigues on Bruker instruments.[5]

Electron lonization (El) mass spectra are

Mass Spectrometry available.[8][9]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-benzyloxyaniline can
vary, a general synthetic approach involves the reduction of 1-(benzyloxy)-3-nitrobenzene.[3]
The characterization of the resulting product relies on standard analytical techniques.

General Protocol for Spectroscopic Analysis:

o Sample Preparation for NMR: Dissolve approximately 5-10 mg of purified 3-
Benzyloxyaniline in 0.5-0.7 mL of a suitable deuterated solvent, such as chloroform-d
(CDCls).[10]

» 1H NMR Acquisition: Acquire the proton NMR spectrum on a spectrometer, for example, a 60
MHz instrument.[7]

o Sample Preparation for IR (KBr Pellet): Mix a small amount of the sample with dry potassium
bromide (KBr) and press into a thin pellet.[5]

e IR Spectrum Acquisition: Obtain the infrared spectrum using an FTIR spectrometer, typically
scanning from 4000 to 400 cm~1.[11]

o Sample Preparation for Mass Spectrometry: Prepare a dilute solution of the compound in a
volatile solvent like methanol.[10]

e Mass Spectrum Acquisition: Introduce the sample into the mass spectrometer. For electron
ionization (El), the sample is vaporized and bombarded with a beam of electrons.[38][9]
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Visualizations
Molecular Structure of 3-Benzyloxyaniline
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Caption: Molecular structure of 3-Benzyloxyaniline.

Spectroscopic Characterization Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b072059?utm_src=pdf-body
https://www.benchchem.com/product/b072059?utm_src=pdf-body-img
https://www.benchchem.com/product/b072059?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis

1-(benzyloxy)-3-nitrobenzene

Reduction

3-Benzyloxyaniline

pectroscopic Analysis

IH NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Data Interpretation

(Chemical Shifts & CouplingD Gunctional Group Vibrations) [Molecular lon Peak)

Concl

usion

Structural Confirmation

Click to download full resolution via product page

Caption: Workflow for synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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